Stimulus-Biased PLD Inhibition
CHS-111 inhibits fMLP-stimulated PLD activity with an IC50 of 3.9 ± 1.2 μM but does NOT inhibit phorbol ester (PMA)-stimulated PLD activity at any tested concentration [1]. In the same study, the pan-PLD catalytic inhibitor FIPI (5-fluoro-2-indolyl des-chlorohalopemide) inhibited O2•− generation and cell migration without reported stimulus discrimination [1]. FIPI inhibits PLD1 and PLD2 directly with IC50 values of approximately 25 nM and 20 nM, respectively, in biochemical assays, reflecting a fundamentally different, stimulus-agnostic mechanism . This stimulus-biased property of CHS-111 enables experimental dissection of GPCR (fMLP receptor)-driven PLD signaling while preserving PKC-dependent (phorbol ester) PLD activation pathways within the same cellular context.
| Evidence Dimension | Stimulus specificity of PLD activity inhibition |
|---|---|
| Target Compound Data | fMLP-stimulated PLD: IC50 3.9 ± 1.2 μM; Phorbol ester-stimulated PLD: no inhibition |
| Comparator Or Baseline | FIPI: inhibits PLD1 (IC50 ~25 nM) and PLD2 (IC50 ~20 nM) via direct catalytic site binding; no reported stimulus discrimination; inhibits O2•− generation and chemotaxis at 750 nM in HL60 cells |
| Quantified Difference | CHS-111: complete stimulus selectivity (fMLP vs. PMA); FIPI: stimulus-independent direct enzyme inhibition |
| Conditions | fMLP-stimulated and PMA-stimulated rat neutrophils; PLD activity measured via [3H]phosphatidylbutanol formation in the presence of 0.5% butanol [1]; FIPI IC50 values from cell-free biochemical assays using purified PLD1/PLD2 |
Why This Matters
Researchers studying GPCR-specific PLD signaling require stimulus-biased tools; pan-PLD inhibitors like FIPI cannot discriminate between receptor-dependent and receptor-independent PLD activation pathways.
- [1] Chang LC, Huang TH, Chang CS, Tsai YR, Lin RH, Lee PW, Hsu MF, Huang LJ, Wang JP. Signaling mechanisms of inhibition of phospholipase D activation by CHS-111 in formyl peptide-stimulated neutrophils. Biochem Pharmacol. 2011;81(2):269-278. doi:10.1016/j.bcp.2010.10.007. PMID: 20965153. View Source
